![molecular formula C15H15NO B609721 4'-((1R,2S)-2-aminocyclopropyl)-[1,1'-biphenyl]-3-ol](/img/structure/B609721.png)
4'-((1R,2S)-2-aminocyclopropyl)-[1,1'-biphenyl]-3-ol
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Overview
Description
OG-L002 is a potent and specific inhibitor of lysine-specific demethylase 1A (LSD1), with an IC50 value of 20 nM . LSD1 is a flavin-dependent monoamine oxidase that plays a critical role in the demethylation of lysines, which is essential for various biological processes such as oocyte growth, embryogenesis, and tissue-specific differentiation .
Scientific Research Applications
OG-L002 has a wide range of scientific research applications. It is primarily used as an LSD1 inhibitor in studies related to epigenetics and gene expression . The compound has shown potent antiviral activity, particularly against herpes simplex virus (HSV) and human cytomegalovirus (hCMV) . In vitro studies have demonstrated that OG-L002 effectively inhibits HSV immediate-early (IE) gene expression in HeLa and human foreskin fibroblast (HFF) cells . Additionally, OG-L002 has been used in chromatin immunoprecipitation assays to study the levels of histone modifications associated with viral IE promoters .
Mechanism of Action
OG-L002 exerts its effects by inhibiting LSD1, a histone demethylase that removes methyl groups from lysine 4 or 9 of histone H3 tails . This inhibition leads to the suppression of viral gene expression and reactivation from latency . The compound also inhibits monoamine oxidases, with IC50 values of 1.38 μM and 0.72 μM for MAO-A and MAO-B, respectively . The molecular targets of OG-L002 include LSD1 and viral IE gene promoters .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
OG-L002 functions as a potent inhibitor of LSD1, with an IC50 value of 20 nM . LSD1 is involved in the demethylation of lysine residues on histone proteins, specifically histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9). By inhibiting LSD1, OG-L002 prevents the removal of methyl groups from these lysine residues, leading to alterations in chromatin structure and gene expression. OG-L002 has been shown to interact with LSD1 in a highly specific manner, with minimal activity against other monoamine oxidases such as MAO-A and MAO-B .
Cellular Effects
OG-L002 has been demonstrated to exert significant effects on various cell types, including HeLa and HFF cells. In these cells, OG-L002 inhibits the expression of immediate-early (IE) genes of the herpes simplex virus (HSV), leading to a reduction in viral replication and progeny virus production . Additionally, OG-L002 treatment results in increased levels of histone H3K9-me2 and H3 associated with viral IE promoters, further contributing to the suppression of viral gene expression . These findings suggest that OG-L002 can modulate cell signaling pathways and gene expression, thereby influencing cellular metabolism and function.
Molecular Mechanism
The molecular mechanism of OG-L002 involves its binding to the active site of LSD1, where it acts as a competitive inhibitor. By occupying the active site, OG-L002 prevents LSD1 from interacting with its histone substrates, thereby inhibiting the demethylation process . This inhibition leads to the accumulation of methylated histone residues, which can alter chromatin structure and repress gene expression. The specific binding interactions between OG-L002 and LSD1 are crucial for its inhibitory activity and selectivity.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of OG-L002 have been observed to change over time. OG-L002 is stable under standard storage conditions and retains its inhibitory activity for extended periods. In vitro studies have shown that OG-L002 can maintain its effects on histone methylation and gene expression for up to 12 hours . Long-term studies in vivo have demonstrated that OG-L002 can effectively suppress HSV infection and reactivation from latency over a period of 15-17 days .
Dosage Effects in Animal Models
The effects of OG-L002 vary with different dosages in animal models. In a mouse ganglion explant model, OG-L002 was administered intraperitoneally at doses ranging from 2 to 40 mg/kg/day for 15-17 days . The results indicated that OG-L002 effectively repressed HSV primary infection in a dose-dependent manner, with higher doses leading to more pronounced antiviral effects. At very high doses, potential toxic or adverse effects may be observed, necessitating careful dosage optimization in therapeutic applications.
Preparation Methods
OG-L002 can be synthesized through a series of chemical reactions. The synthetic route involves the preparation of 3-[4-[(1R,2S)-2-aminocyclopropyl]phenyl]phenol . The compound is typically synthesized in a solid form and stored at -20°C . The solubility of OG-L002 is greater than 22.5 mg/mL in dimethyl sulfoxide (DMSO) and greater than 6.82 mg/mL in ethanol .
Chemical Reactions Analysis
OG-L002 undergoes various chemical reactions, including demethylation. The demethylase activity is measured by the release of hydrogen peroxide produced during the catalytic process . The compound is a potent inhibitor of LSD1, exhibiting 36- and 69-fold selectivity over monoamine oxidase B (MAO-B) and monoamine oxidase A (MAO-A), respectively . Common reagents used in these reactions include dimethylated H3K4 peptide and tranylcypromine . The major products formed from these reactions are demethylated lysines .
Comparison with Similar Compounds
OG-L002 is unique in its high selectivity and potency as an LSD1 inhibitor. It exhibits significantly higher selectivity over MAO-B and MAO-A compared to other inhibitors . Similar compounds include tranylcypromine, which is also an LSD1 inhibitor but with lower potency and selectivity . Other related compounds are GSK-LSD1 and ALX 5407 hydrochloride, which also target LSD1 but differ in their chemical structure and selectivity profiles .
properties
IUPAC Name |
3-[4-[(1R,2S)-2-aminocyclopropyl]phenyl]phenol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO/c16-15-9-14(15)11-6-4-10(5-7-11)12-2-1-3-13(17)8-12/h1-8,14-15,17H,9,16H2/t14-,15+/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSOJSZXQRJGBCW-CABCVRRESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CC=C(C=C2)C3=CC(=CC=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H]1N)C2=CC=C(C=C2)C3=CC(=CC=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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